Cas no 42800-30-6 (2-amino-4-(propane-2-sulfonyl)phenol)

• Product Name: 2-amino-4-(propane-2-sulfonyl)phenol
• CAS No: 42800-30-6
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• MDL: MFCD20502252
• CID: 5225803
• Update Time: 2026-03-07

2-amino-4-(propane-2-sulfonyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-4-[(1-methylethyl)sulfonyl]-
• 2-Amino-4-(isopropylsulfonyl)phenol
• 2-amino-4-(propane-2-sulfonyl)phenol

• MDL： MFCD20502252
• Inchi： 1S/C9H13NO3S/c1-6(2)14(12,13)7-3-4-9(11)8(10)5-7/h3-6,11H,10H2,1-2H3
• InChI Key： QQDSMYDELYLLGN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(S(C(C)C)(=O)=O)C=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-amino-4-(propane-2-sulfonyl)phenol

Introduction to 2-amino-4-(propane-2-sulfonyl)phenol (CAS No. 42800-30-6)

2-amino-4-(propane-2-sulfonyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 42800-30-6, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a phenolic core substituted with an amino group and a propane-2-sulfonyl moiety, has garnered attention due to its unique structural and functional properties. Its molecular structure, characterized by the presence of both basic and acidic functionalities, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The propane-2-sulfonyl group in 2-amino-4-(propane-2-sulfonyl)phenol contributes to its solubility in polar solvents and its ability to participate in hydrogen bonding interactions. These characteristics are particularly valuable in medicinal chemistry, where the design of molecules capable of precise targeting and interaction with biological systems is paramount. The compound’s dual functionality allows it to act as a bridge between different pharmacophores, facilitating the development of novel drug candidates.

In recent years, there has been growing interest in exploring the potential of 2-amino-4-(propane-2-sulfonyl)phenol as a building block in the synthesis of therapeutic agents. Its structural motif has been incorporated into various scaffolds aimed at modulating biological pathways relevant to inflammation, cancer, and metabolic disorders. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in oxidative stress pathways, which are implicated in numerous chronic diseases.

One of the most compelling aspects of 2-amino-4-(propane-2-sulfonyl)phenol is its role as a precursor in the synthesis of advanced materials for drug delivery systems. Researchers have leveraged its ability to form stable complexes with other molecules to develop targeted delivery platforms that enhance bioavailability and reduce side effects. These innovations align with the broader trend toward personalized medicine, where tailored therapeutic approaches are designed to meet individual patient needs.

The amino group present in 2-amino-4-(propane-2-sulfonyl)phenol provides a site for further functionalization, enabling the attachment of various pharmacophoric units. This flexibility has been exploited in the development of small-molecule inhibitors targeting specific protein-protein interactions. Such inhibitors are crucial for disrupting disease-causing pathways at the molecular level. The compound’s ability to undergo selective modifications has also made it a valuable tool in high-throughput screening campaigns aimed at identifying new drug candidates.

Recent advancements in computational chemistry have further enhanced the utility of 2-amino-4-(propane-2-sulfonyl)phenol. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental efforts, allowing for faster and more efficient drug discovery processes. The integration of machine learning algorithms has also enabled the prediction of novel analogs with improved pharmacological properties.

The pharmaceutical industry has taken note of these developments and is increasingly incorporating 2-amino-4-(propane-2-sulfonyl)phenol into its research pipelines. Several companies have initiated programs to explore its potential as a lead compound or as an intermediate in the synthesis of next-generation therapeutics. This interest underscores the growing recognition of the compound’s significance in modern drug development.

Beyond pharmaceutical applications, 2-amino-4-(propane-2-sulfonyl)phenol has found utility in other areas such as agrochemicals and material science. Its structural features make it a suitable candidate for developing novel pesticides and specialty chemicals that exhibit enhanced environmental compatibility. Additionally, its ability to form coordination complexes with metal ions has led to investigations into its use as a chelating agent or catalyst in industrial processes.

The synthesis of 2-amino-4-(propane-2-sulfonyl)phenol itself presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent methodological advances have streamlined these procedures, making it more feasible to produce larger quantities of the compound for research and commercial purposes.

In conclusion, 2-amino-4-(propane-2-sulfonyl)phenol (CAS No. 42800-30-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and functional versatility make it an invaluable asset in pharmaceutical research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in shaping the future of medicine and chemical innovation.